Cas no 56918-22-0 (4-methoxy-1-methyl-1-oxo-2,3-dihydro-1λ5-phosphole-5-carboxylic Acid)

• Product name: 4-methoxy-1-methyl-1-oxo-2,3-dihydro-1λ5-phosphole-5-carboxylic Acid
• CAS No: 56918-22-0
• MF: C₇H₁₁O₄P
• MW: 190.133603334427
• CID: 946128
• PubChem ID: 303553

4-methoxy-1-methyl-1-oxo-2,3-dihydro-1λ5-phosphole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methyl-1-oxo-2,3-dihydro-1λ5-phosphole-5-carboxylic Acid
• 1-methyl-3-methoxy-2-phospholene 1-oxide 2-carboxylic acid
• 3-Methoxy-1-methyl-4,5-dihydro-1H-phosphole-2-carboxylic acid 1-oxide
• 4-methoxy-1-methyl-1-oxo-2,3-dihydro-1
• AC1L72ZR
• NSC191993
• 56918-22-0
• NSC 191993
• 4-methoxy-1-methyl-1-oxo-2,3-dihydro-1$l^{5}-phosphole-5-carboxylic acid
• NSC-191993

• Inchi： InChI=1S/C7H11O4P/c1-11-5-3-4-12(2,10)6(5)7(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： XCKPBBDLKWCKOQ-UHFFFAOYSA-N
• SMILES： COC1=C(P(=O)(CC1)C)C(=O)O

Computed Properties

• Exact Mass: 190.03953
• Monoisotopic Mass: 190.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 459.6°C at 760 mmHg
• Flash Point: 231.7°C
• Refractive Index: 1.487
• PSA: 63.6
• LogP: 1.32560